N-[(2-methyl-4-nitrophenyl)carbamothioyl]-2-phenoxyacetamide

• IUPAC Name: N-[(2-methyl-4-nitrophenyl)carbamothioyl]-2-phenoxyacetamide
• InChI: InChI=1S/C16H15N3O4S/c1-11-9-12(19(21)22)7-8-14(11)17-16(24)18-15(20)10-23-13-5-3-2-4-6-13/h2-9H,10H2,1H3,(H2,17,18,20,24)
• InChI Key: IRIKBEAXALYDFB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)[N+](=O)[O-])NC(=S)NC(=O)COC2=CC=CC=C2
• Molecular Formula: C16H15N3O4S
• Molecular Weight: 345.4 g/mol

Description

N-[(2-methyl-4-nitrophenyl)carbamothioyl]-2-phenoxyacetamide is a chemical compound with a complex structure that includes a phenoxyacetamide group and a nitrophenylcarbamothioyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(2-methyl-4-nitrophenyl)carbamothioyl]-2-phenoxyacetamide typically involves the reaction of 2-methyl-4-nitroaniline with phenoxyacetyl chloride in the presence of a base such as triethylamine. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The reaction mixture is then purified using techniques such as recrystallization or chromatography to obtain the pure compound.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. The use of advanced purification techniques, such as high-performance liquid chromatography (HPLC), ensures the high purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-[(2-methyl-4-nitrophenyl)carbamothioyl]-2-phenoxyacetamide can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under specific conditions.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The phenoxy group can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Reagents like halogens or alkylating agents can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, reduction of the nitro group can yield an amino derivative, while substitution reactions can produce various substituted phenoxyacetamides.

Scientific Research Applications

N-[(2-methyl-4-nitrophenyl)carbamothioyl]-2-phenoxyacetamide has diverse applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[(2-methyl-4-nitrophenyl)carbamothioyl]-2-phenoxyacetamide involves its interaction with specific molecular targets. The nitrophenyl group can interact with enzymes or receptors, leading to changes in cellular pathways. The phenoxyacetamide group may also play a role in modulating the compound’s activity.

Comparison with Similar Compounds

Similar Compounds

• 2-methyl-4-nitrophenyl N-(4-methyl-3-nitrophenyl)carbamate
• N-{[(2-methyl-4-nitrophenyl)amino]carbonothioyl}cyclopropanecarboxamide

Uniqueness

N-[(2-methyl-4-nitrophenyl)carbamothioyl]-2-phenoxyacetamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its structure allows for a wide range of chemical modifications, making it a versatile compound for research and industrial applications.